Cas no 2137914-59-9 (7-tert-butylpyrazolo1,5-apyrimidine-3-carbonitrile)

7-tert-Butylpyrazolo[1,5-a]pyrimidine-3-carbonitrile is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with a tert-butyl substituent at the 7-position and a cyano group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The tert-butyl group enhances stability and influences reactivity, while the carbonitrile functionality offers versatility for further derivatization. Its rigid fused-ring system contributes to high binding affinity in medicinal chemistry applications, particularly in kinase inhibition and other targeted therapies. The compound's well-defined synthetic route ensures consistent purity and scalability for industrial use.
7-tert-butylpyrazolo1,5-apyrimidine-3-carbonitrile structure
2137914-59-9 structure
Product Name:7-tert-butylpyrazolo1,5-apyrimidine-3-carbonitrile
CAS No:2137914-59-9
MF:C11H12N4
MW:200.2397813797
CID:5766291
PubChem ID:165474418
Update Time:2025-05-24

7-tert-butylpyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • EN300-1129877
    • 7-tert-butylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • 2137914-59-9
    • 7-tert-butylpyrazolo1,5-apyrimidine-3-carbonitrile
    • Inchi: 1S/C11H12N4/c1-11(2,3)9-4-5-13-10-8(6-12)7-14-15(9)10/h4-5,7H,1-3H3
    • InChI Key: DSRVUXVVKDAJHQ-UHFFFAOYSA-N
    • SMILES: N12C(=C(C#N)C=N1)N=CC=C2C(C)(C)C

Computed Properties

  • Exact Mass: 200.106196400g/mol
  • Monoisotopic Mass: 200.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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7-tert-butylpyrazolo1,5-apyrimidine-3-carbonitrile Related Literature

Additional information on 7-tert-butylpyrazolo1,5-apyrimidine-3-carbonitrile

Recent Advances in the Study of 7-tert-butylpyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS: 2137914-59-9)

The compound 7-tert-butylpyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS: 2137914-59-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolo[1,5-a]pyrimidine core and tert-butyl substituent, has demonstrated promising potential in various therapeutic applications, particularly as a kinase inhibitor. Recent studies have explored its structural modifications, biological activities, and mechanisms of action, positioning it as a valuable scaffold for drug discovery.

One of the key areas of investigation has been the compound's role in targeting protein kinases, which are critical regulators of cellular signaling pathways. Researchers have synthesized and evaluated a series of derivatives of 7-tert-butylpyrazolo[1,5-a]pyrimidine-3-carbonitrile to optimize its inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and Aurora kinases. These studies have revealed that the tert-butyl group at the 7-position enhances the compound's binding affinity and selectivity, while the carbonitrile moiety contributes to its overall stability and pharmacokinetic properties.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers reported the synthesis and biological evaluation of 7-tert-butylpyrazolo[1,5-a]pyrimidine-3-carbonitrile derivatives as potent CDK2 inhibitors. The study highlighted the compound's ability to induce cell cycle arrest and apoptosis in cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, molecular docking studies provided insights into the compound's binding mode within the ATP-binding pocket of CDK2, offering a structural basis for further optimization.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's application in neurodegenerative diseases. The researchers found that certain derivatives of 7-tert-butylpyrazolo[1,5-a]pyrimidine-3-carbonitrile exhibited neuroprotective effects by modulating kinase pathways involved in neuronal survival. These findings open new avenues for the development of therapeutics for conditions such as Alzheimer's and Parkinson's diseases.

Beyond its kinase inhibitory properties, 7-tert-butylpyrazolo[1,5-a]pyrimidine-3-carbonitrile has also been investigated for its anti-inflammatory and antimicrobial activities. A recent study demonstrated that the compound could suppress the production of pro-inflammatory cytokines in macrophages, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies have indicated its efficacy against certain bacterial and fungal strains, though further research is needed to elucidate its mechanism of action in these contexts.

In conclusion, 7-tert-butylpyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS: 2137914-59-9) represents a versatile and promising scaffold in medicinal chemistry. Its ability to target multiple biological pathways, coupled with its favorable physicochemical properties, makes it a valuable candidate for further drug development. Ongoing research aims to refine its selectivity and efficacy, paving the way for potential clinical applications in oncology, neurology, and beyond.

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